Cas no 29604-73-7 (3,6-Pyridazinediamine,N3,N3,N6,N6-tetramethyl-)

3,6-Pyridazinediamine,N3,N3,N6,N6-tetramethyl- structure
29604-73-7 structure
Product Name:3,6-Pyridazinediamine,N3,N3,N6,N6-tetramethyl-
CAS No:29604-73-7
MF:C8H14N4
MW:166.223560810089
CID:266757
PubChem ID:99389
Update Time:2025-04-19

3,6-Pyridazinediamine,N3,N3,N6,N6-tetramethyl- Chemical and Physical Properties

Names and Identifiers

    • 3,6-Pyridazinediamine,N3,N3,N6,N6-tetramethyl-
    • 3-N,3-N,6-N,6-N-tetramethylpyridazine-3,6-diamine
    • 3,6-Bis-(dimethylamino)-pyridazin
    • 3,6-Bis(dimethylamino)pyridazine
    • 3,6-Bis-dimethylaminopyridazin
    • 3,6-Bis-dimethylamino-pyridazin
    • AC1L40UW
    • BRN 0005974
    • CTK8I0665
    • N3,N3,N6,N6-Tetramethyl-pyridazin-3,6-diyldiamin
    • N3,N3,N6,N6-tetramethyl-pyridazine-3,6-diamine
    • N3,N3,N6,N6-tetramethyl-pyridazine-3,6-diyldiamine
    • NSC222381
    • Pyridazine, 3,6-bis(dimethylamino)-
    • Pyridazine,6-bis(dimethylamino)-
    • SureCN4278637
    • N,N,N',N'-tetramethylpyridazine-3,6-diamine
    • 4-25-00-02776 (Beilstein Handbook Reference)
    • SCHEMBL4278637
    • 29604-73-7
    • 3,6-Pyridazinediamine, N3,N3,N6,N6-tetramethyl-
    • 3,6-Pyridazinediamine N3,N3,N6,N6-tetramethyl-
    • NSC 222381
    • DTXSID00183786
    • 3-N, 3-N, 6-N, 6-N-tetramethylpyridazine-3, 6-diamine
    • BY4U77F39C
    • NSC-222381
    • 3,6-Pyridazinediamine, N,N,N',N'-tetramethyl-
    • N3,N3,N6,N6-tetramethylpyridazine-3,6-diamine
    • Inchi: 1S/C8H14N4/c1-11(2)7-5-6-8(10-9-7)12(3)4/h5-6H,1-4H3
    • InChI Key: JTEUFNQZAUZEGI-UHFFFAOYSA-N
    • SMILES: N(C)(C)C1=CC=C(N=N1)N(C)C

Computed Properties

  • Exact Mass: 166.12202
  • Monoisotopic Mass: 166.122
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 119
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 32.3A^2

Experimental Properties

  • Density: 1.094
  • Boiling Point: 336.1°Cat760mmHg
  • Flash Point: 157.1°C
  • Refractive Index: 1.587
  • PSA: 32.26
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